Cas no 1033194-14-7 (3-(2,3,4,5-tetrafluorophenyl)prop-2-enal)

• Product Name: 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal
• CAS No: 1033194-14-7
• MF: C₉H₄F₄O
• MW: 204.121076583862
• CID: 5765368
• PubChem ID: 165666084
• Update Time: 2025-10-17

3-(2,3,4,5-tetrafluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal
• EN300-1814559
• 1033194-14-7

• Inchi： 1S/C9H4F4O/c10-6-4-5(2-1-3-14)7(11)9(13)8(6)12/h1-4H/b2-1+
• InChI Key： BVAVPUAXXBBCGV-OWOJBTEDSA-N
• SMILES： FC1C(=C(C(=CC=1/C=C/C=O)F)F)F

Computed Properties

• Exact Mass: 204.01982740g/mol
• Monoisotopic Mass: 204.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal

Introduction to 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal (CAS No. 1033194-14-7)

3-(2,3,4,5-tetrafluorophenyl)prop-2-enal, also known by its CAS number 1033194-14-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound features a tetrafluorophenyl group attached to an aldehyde functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal is characterized by its conjugated double bond and the highly electronegative fluorine atoms. These features contribute to its reactivity and stability, which are crucial for its use in synthetic chemistry. The compound's ability to participate in a wide range of chemical reactions makes it an attractive starting material for the development of novel compounds with diverse biological activities.

In the realm of pharmaceutical research, 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal has shown promise as a building block for the synthesis of drugs targeting various diseases. For instance, recent studies have explored its potential in the development of anticancer agents. The fluorinated aromatic ring and the aldehyde group provide opportunities for functionalization and modification, enabling the creation of derivatives with enhanced pharmacological properties.

One notable application of 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal is in the synthesis of inhibitors for specific enzymes involved in cancer progression. Researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy. The ability to fine-tune the structure of these derivatives through strategic modifications allows for the optimization of their therapeutic efficacy and selectivity.

Beyond pharmaceuticals, 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials with tailored functionalities. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which have potential applications in gas storage and separation.

The synthesis of 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2,3,4,5-tetrafluorobenzaldehyde with allyl bromide followed by elimination to form the desired aldehyde. Advances in catalytic methods have further improved the efficiency and sustainability of these synthetic pathways.

In terms of safety and handling, it is important to note that while 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic compounds.

The future prospects for 3-(2,3,4,5-tetrafluorophenyl)prop-2-enal are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in various scientific and industrial fields.